Cas no 2229122-04-5 (4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol
• CAS No: 2229122-04-5
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 5853309
• PubChem ID: 165687114
• Update Time: 2025-06-29

4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol
• EN300-1924539
• 2229122-04-5

• Inchi： 1S/C12H18BrNO2/c1-12(2,7-14)6-8-4-11(16-3)10(15)5-9(8)13/h4-5,15H,6-7,14H2,1-3H3
• InChI Key： FVVBASCLFPXXAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(C)(C)CN)OC)O

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol

Introduction to Compound with CAS No. 2229122-04-5 and Product Name 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol

The compound with the CAS number 2229122-04-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its product name, 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol, provides a detailed structural description that is crucial for understanding its potential applications and interactions within biological systems. This phenolic derivative, characterized by its bromine and methoxy substituents, along with an amino group attached to a tert-butyl chain, exhibits a unique set of chemical properties that make it a subject of interest for various scientific investigations.

Recent advancements in medicinal chemistry have highlighted the importance of phenolic compounds in the development of novel therapeutic agents. The structural features of 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol suggest that it may possess significant pharmacological activity. Specifically, the presence of a bromine atom can enhance binding affinity to biological targets, while the amino and methoxy groups contribute to hydrogen bonding capabilities, which are essential for drug-receptor interactions. These characteristics make the compound a promising candidate for further exploration in drug design.

In the context of current research, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol structure resembles several known bioactive molecules that have shown efficacy in preclinical studies. For instance, related phenolic compounds have been investigated for their potential in modulating inflammatory responses and antioxidant activities. The unique combination of substituents in this compound may confer similar benefits while offering new mechanisms of action.

One of the key areas where this compound shows promise is in the field of oncology. Brominated phenols have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The tert-butyl group in 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol may enhance its solubility and metabolic stability, making it a more viable candidate for clinical translation. Additionally, the amino group provides a site for further functionalization, allowing researchers to tailor its properties for specific therapeutic applications.

Another interesting aspect of this compound is its potential role in neurodegenerative diseases. Phenolic compounds have been implicated in protecting against oxidative stress and neuroinflammation, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. The structural motifs present in 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol suggest that it may interact with biomarkers associated with these diseases, potentially offering a new therapeutic strategy.

The synthesis and characterization of 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol have been refined through modern synthetic techniques. Advanced methods such as palladium-catalyzed cross-coupling reactions and selective bromination have enabled the precise construction of its molecular framework. These synthetic strategies not only ensure high yield but also allow for modifications that can optimize pharmacokinetic properties.

In conclusion, the compound with CAS No. 2229122-04-5, identified by its product name 4-(3-amino-2,2-dimethylpropyl)-5-bromo-2-methoxyphenol, represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a valuable tool for investigating novel therapeutic pathways. As research continues to uncover new applications for this class of compounds, their potential impact on human health is likely to expand significantly.